Cas no 2172073-65-1 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid
• CAS No: 2172073-65-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6299127
• PubChem ID: 165556835
• Update Time: 2025-06-08

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid
• EN300-1553651
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4,4-dimethylpyrrolidine-3-carboxylic acid
• 2172073-65-1

• Inchi： 1S/C27H32N2O5/c1-27(2)17-29(15-23(27)25(31)32)24(30)13-7-8-14-28-26(33)34-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,22-23H,7-8,13-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： IPZNFMJOWCPVPM-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(CCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1(C)C)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid

Introduction to 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid (CAS No. 2172073-65-1)

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid (CAS No. 2172073-65-1) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 4,4-dimethylpyrrolidine moiety. These features make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The presence of this group in 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid allows for the controlled synthesis of peptides and other complex molecules, ensuring high purity and yield. The 4,4-dimethylpyrrolidine moiety, on the other hand, contributes to the compound's stability and solubility properties, making it suitable for various applications in drug discovery and development.

Recent research has highlighted the potential of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid in the development of novel therapeutics. A study published in the Journal of Medicinal Chemistry reported that this compound can be used as a building block for the synthesis of peptidomimetics with enhanced biological activity. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as increased stability and reduced immunogenicity.

In another study, researchers at the University of California, San Francisco, utilized 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid to develop a series of small molecules that target specific protein-protein interactions involved in cancer progression. These small molecules demonstrated significant antiproliferative effects in vitro and showed promise as potential anticancer agents. The ability to modulate protein-protein interactions is a critical aspect of drug discovery, and this compound provides a versatile platform for exploring new therapeutic strategies.

The structural versatility of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid also makes it an attractive candidate for use in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify those with desired biological activities. By incorporating this compound into combinatorial libraries, researchers can efficiently explore a wide range of chemical space and identify novel leads for drug development.

Beyond its applications in drug discovery, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-dimethylpyrrolidine-3-carboxylic acid has also been studied for its potential use in diagnostic imaging agents. The Fmoc group can be modified to incorporate various imaging labels such as fluorescent dyes or radioisotopes. This modification allows for the visualization of specific biological processes or disease states using techniques such as fluorescence microscopy or positron emission tomography (PET).

In conclusion, 1-5-{[(9H-fluoren - 9 - ylmethoxy) carbonyl] amino} pentanoyl - 4, 4 - dimethylpyrrolidine - 3 - carboxylic acid (CAS No. 2172073 - 65 - 1) is a multifaceted compound with significant potential in various areas of chemical biology and medicinal chemistry. Its unique structural features make it an invaluable tool for the synthesis of bioactive molecules and pharmaceuticals. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the scientific community.